Cas no 1219980-03-6 (3-{(3-Chlorobenzyl)oxymethyl}pyrrolidinehydrochloride)

• Product Name: 3-{(3-Chlorobenzyl)oxymethyl}pyrrolidinehydrochloride
• CAS No: 1219980-03-6
• MF: C₁₂H₁₇Cl₂NO
• MW: 262.175481557846
• CID: 4687529
• Update Time: 2025-05-19

3-{(3-Chlorobenzyl)oxymethyl}pyrrolidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{[(3-Chlorobenzyl)oxy]methyl}pyrrolidine hydrochloride
• 3-(((3-Chlorobenzyl)oxy)methyl)pyrrolidine hydrochloride
• 3-{[(3-Chlorobenzyl)oxy]methyl}pyrrolidinehydrochloride
• 3-{[(3-chlorophenyl)methoxy]methyl}pyrrolidine hydrochloride
• 3-{(3-Chlorobenzyl)oxymethyl}pyrrolidinehydrochloride

• Inchi： 1S/C12H16ClNO.ClH/c13-12-3-1-2-10(6-12)8-15-9-11-4-5-14-7-11;/h1-3,6,11,14H,4-5,7-9H2;1H
• InChI Key： YFOUBPODVKWAPI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)COCC1CNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 189
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-{(3-Chlorobenzyl)oxymethyl}pyrrolidinehydrochloride

Comprehensive Overview of 3-{(3-Chlorobenzyl)oxymethyl}pyrrolidine hydrochloride (CAS No. 1219980-03-6)

3-{(3-Chlorobenzyl)oxymethyl}pyrrolidine hydrochloride is a specialized chemical compound with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a pyrrolidine ring modified with a 3-chlorobenzyloxymethyl group, makes it a valuable intermediate in drug discovery. This article delves into its properties, synthesis, applications, and market relevance, addressing common queries from researchers and industry professionals.

The compound's CAS No. 1219980-03-6 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular formula, C₁₂H₁₆ClNO·HCl, highlights the presence of a hydrochloride salt, enhancing solubility for laboratory use. Researchers often search for "3-{(3-Chlorobenzyl)oxymethyl}pyrrolidine hydrochloride synthesis" or "CAS 1219980-03-6 applications," reflecting its role in developing bioactive molecules.

Recent trends in drug discovery emphasize the demand for novel heterocyclic compounds, positioning 3-{(3-Chlorobenzyl)oxymethyl}pyrrolidine hydrochloride as a key building block. Its pyrrolidine core is frequently exploited in designing CNS-targeting drugs due to its ability to cross the blood-brain barrier. Discussions on platforms like PubMed and ChemRxiv often link such structures to treatments for neurological disorders, aligning with global health priorities.

From a synthetic perspective, this compound is typically prepared via N-alkylation of pyrrolidine derivatives, followed by chlorobenzyl ether formation. Optimized protocols for "high-yield 3-{(3-Chlorobenzyl)oxymethyl}pyrrolidine hydrochloride" are widely shared in academic circles, underscoring its reproducibility. Analytical data (e.g., NMR, HPLC) confirm its stability under standard storage conditions, a frequent concern for purchasers.

The pharmaceutical industry values this compound for its versatility in structure-activity relationship (SAR) studies. Patent filings reveal its incorporation into candidates targeting GPCRs—a hot topic given the rise of personalized medicine. Queries like "3-chlorobenzyl derivatives in drug design" or "pyrrolidine-based CNS drugs" reflect this intersection of chemistry and therapeutics.

Regulatory compliance is another critical area. While 3-{(3-Chlorobenzyl)oxymethyl}pyrrolidine hydrochloride itself isn’t classified as hazardous under major chemical inventories, proper handling protocols are emphasized in SDS documents. Environmental consciousness drives searches for "green synthesis of chlorobenzyl pyrrolidines," prompting innovations in catalytic methods.

Market analyses indicate growing procurement of CAS 1219980-03-6 by contract research organizations (CROs), particularly in Asia-Pacific regions. This aligns with the expansion of generic drug development and preclinical research services. Suppliers often highlight batch-to-batch consistency—a priority for industrial buyers.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), a breakthrough modality in oncology. The compound’s chlorobenzyl group facilitates linker attachment, a feature explored in recent publications. Such niche applications boost its profile in bioconjugation chemistry.

For quality assurance, advanced techniques like LC-MS and chiral HPLC are recommended to verify purity, especially for enantioselective synthesis. Educational content on "characterizing pyrrolidine hydrochlorides" receives high engagement, reflecting knowledge gaps in newer researchers.

In summary, 3-{(3-Chlorobenzyl)oxymethyl}pyrrolidine hydrochloride (CAS 1219980-03-6) bridges fundamental chemistry and cutting-edge therapeutics. Its adaptability across medicinal chemistry, combined with straightforward synthesis, ensures enduring relevance. Future research may explore its derivatives for infectious disease targets, further expanding its utility.